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Compound of Interest

Compound Name:
2-Ethyl-1-benzofuran-3-

carbaldehyde

Cat. No.: B167650 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Ethyl-1-benzofuran-3-carbaldehyde in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and mitigate potential hazards.

Hazard Summary
2-Ethyl-1-benzofuran-3-carbaldehyde is a chemical compound that requires careful handling

due to its potential health hazards. Based on available safety data, it is classified as an irritant

and may be toxic if ingested.[1][2] Key hazards are summarized in the table below.

Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)
GHS06 Danger

H301: Toxic if

swallowed.[2]

Serious Eye Irritation

(Category 2)
GHS07 Warning

H319: Causes serious

eye irritation.[2]

Skin Irritation - Warning
May cause skin

irritation.[1]
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Operational Plan: Step-by-Step Handling
Procedures
To ensure the safe handling of 2-Ethyl-1-benzofuran-3-carbaldehyde, the following

procedural steps must be followed:

Engineering Controls
Ventilation: All handling of 2-Ethyl-1-benzofuran-3-carbaldehyde, including weighing,

transferring, and preparing solutions, must be conducted in a certified chemical fume hood to

minimize inhalation exposure.[3]

Safety Equipment: An eyewash station and safety shower must be readily accessible in the

immediate work area.[3]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling this chemical.

PPE Component Specification Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

To protect eyes from splashes

and irritation.[4]

Hand Protection
Chemically resistant gloves

(e.g., Nitrile rubber).

To prevent skin contact and

potential irritation.

Body Protection A lab coat must be worn.
To protect skin and clothing

from contamination.[4]

Footwear Closed-toe shoes. To protect feet from spills.

Hygiene Practices
Avoid all physical contact with the chemical.

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[4]
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Do not eat, drink, or smoke in the laboratory.

Remove contaminated clothing immediately and wash before reuse.[4]

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

Keep away from heat, sparks, and open flames.[3][5]

Store separately from incompatible materials such as strong oxidizing agents.[5]

Emergency Plan: Spill and Exposure Procedures
Immediate and appropriate action is crucial in the event of a spill or exposure.

Minor Spill (Contained in a fume hood)
Alert Personnel: Notify others in the immediate area.

Containment: Use an absorbent material (e.g., vermiculite, sand) to contain the spill.

Cleanup: Carefully scoop the absorbed material into a designated hazardous waste

container.

Decontamination: Clean the spill area with soap and water.[6]

Disposal: Label the waste container and dispose of it according to institutional guidelines.[6]

Major Spill (Outside of a fume hood)
Evacuate: Immediately evacuate the area.

Alert: Notify your supervisor and the institutional environmental health and safety (EHS)

office.

Secure the Area: Prevent entry to the contaminated area.
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Professional Cleanup: Allow trained emergency response personnel to manage the cleanup.

[7]

Exposure Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open. Seek medical attention.[4][7]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[4][7]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[4]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Ethyl-1-benzofuran-3-carbaldehyde and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Collection
Collect all waste containing 2-Ethyl-1-benzofuran-3-carbaldehyde, including contaminated

absorbent materials and disposable PPE, in a designated, leak-proof, and clearly labeled

hazardous waste container.[8][9]

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

office.[9]

Container Labeling
Label the hazardous waste container with the full chemical name ("2-Ethyl-1-benzofuran-3-
carbaldehyde"), the associated hazards (e.g., "Toxic," "Irritant"), and the accumulation start

date.

Storage of Waste
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Store the hazardous waste container in a designated satellite accumulation area that is

secure and away from incompatible materials.

Keep the container tightly closed except when adding waste.[9]

Final Disposal
Arrange for the disposal of the hazardous waste through your institution's EHS office or a

licensed hazardous waste disposal contractor.[3]

Follow all local, state, and federal regulations for hazardous waste disposal.[3][10]

Empty Container Disposal
Thoroughly rinse empty containers with a suitable solvent (e.g., acetone or ethanol).

Collect the rinsate as hazardous waste.

Once clean, deface the original label and dispose of the container according to your

institution's guidelines for non-hazardous laboratory glassware or plastic.

Procedural Workflow Diagram
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Start: Handling
2-Ethyl-1-benzofuran-3-carbaldehyde

Step 1: Don Personal
Protective Equipment (PPE)

Step 2: Work in a
Certified Chemical Fume Hood

Step 3: Handle Chemical
(Weighing, Transferring, etc.)

Step 4: Complete Work Emergency: Spill Occurs

Step 5: Dispose of Waste
in Labeled Hazardous Container

Step 6: Decontaminate Work Area

Step 7: Doff PPE

Step 8: Wash Hands Thoroughly

End

Follow Spill
Cleanup Protocol

Minor Spill

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Ethyl-1-benzofuran-3-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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